Cas no 881430-55-3 (5-bromo-3-hydroxy-3-(2-oxopropyl)-1-(2-phenoxyethyl)-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-bromo-3-hydroxy-3-(2-oxopropyl)-1-(2-phenoxyethyl)-2,3-dihydro-1H-indol-2-one
• CAS No: 881430-55-3
• MF: C₁₉H₁₈BrNO₄
• MW: 404.254524707794
• CID: 5438909
• Update Time: 2025-10-23

5-bromo-3-hydroxy-3-(2-oxopropyl)-1-(2-phenoxyethyl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-hydroxy-3-(2-oxopropyl)-1-(2-phenoxyethyl)indol-2-one
• 5-bromo-3-hydroxy-3-(2-oxopropyl)-1-(2-phenoxyethyl)-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C19H18BrNO4/c1-13(22)12-19(24)16-11-14(20)7-8-17(16)21(18(19)23)9-10-25-15-5-3-2-4-6-15/h2-8,11,24H,9-10,12H2,1H3
• InChI Key： PGYQMAGIWWNBBQ-UHFFFAOYSA-N
• SMILES： N1(CCOC2=CC=CC=C2)C2=C(C=C(Br)C=C2)C(O)(CC(=O)C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 5-bromo-3-hydroxy-3-(2-oxopropyl)-1-(2-phenoxyethyl)-2,3-dihydro-1H-indol-2-one

5-Bromo-3-Hydroxy-3-(2-Oxopropyl)-1-(2-Phenoxyethyl)-2,3-Dihydro-1H-Indol-2-One (CAS No. 881430-55-3)

The compound 5-bromo-3-hydroxy-3-(2-oxopropyl)-1-(2-phenoxyethyl)-2,3-dihydro-1H-indol-2-one, identified by the CAS registry number 881430-55-3, is a complex organic molecule with significant potential in the field of medicinal chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities and applications in drug design.

The structure of this compound is characterized by an indole ring system, which serves as a central scaffold. The indole moiety is substituted with several functional groups that contribute to its unique properties. These include a bromine atom at position 5, a hydroxyl group at position 3, and a 2-keto propyl group attached to the same carbon as the hydroxyl group. Additionally, the compound features a phenoxyethyl substituent at position 1 of the indole ring. These substituents not only enhance the structural complexity but also play a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential of indole derivatives as scaffolds for developing bioactive molecules. For instance, research has shown that certain indole-based compounds exhibit anti-inflammatory, antioxidant, and anticancer activities. The presence of electron-withdrawing groups like bromine and ketone moieties in this compound may further enhance its reactivity and bioavailability. Moreover, the phenoxyethyl group introduces additional electronic and steric effects, which could be exploited in designing drugs with specific therapeutic targets.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitutions, oxidation reactions, and cyclization steps. The use of advanced synthetic techniques such as microwave-assisted synthesis or catalytic methods can improve the efficiency and yield of the reaction sequence. Researchers are also exploring green chemistry approaches to minimize environmental impact while maintaining high product quality.

In terms of biological evaluation, this compound has shown promise in preliminary assays targeting various disease states. For example, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its interaction with receptors associated with neurodegenerative diseases is currently under investigation, which could pave the way for novel therapeutic interventions.

Despite its promising properties, further research is required to fully understand the mechanism of action and safety profile of this compound. Preclinical studies are being conducted to assess its toxicity, pharmacokinetics, and efficacy in animal models. These studies will provide critical insights into its suitability as a drug candidate or lead molecule for further optimization.

In conclusion, 5-bromo-3-hydroxy-3-(2-oxopropyl)-1-(2-phenoxyethyl)-2,3-dihydro-1H-indol-2-one (CAS No. 881430-55-3) represents an intriguing molecule with significant potential in drug discovery. Its unique structure and functional groups make it an attractive candidate for exploring novel therapeutic applications across various disease areas.